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Compound of Interest

Compound Name: Valtrate

Cat. No.: B1682818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valtrate is a prominent iridoid, a class of monoterpenoids, primarily isolated from plant species
of the Valeriana genus, commonly known as valerian.[1] It is one of the active compounds
known as valepotriates, which are recognized for their diverse biological activities. This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and key signaling pathways modulated by Valtrate, tailored for professionals in
research and drug development.

Chemical Structure and Identifiers

Valtrate possesses a complex chemical architecture characterized by a
spiro[cyclopenta[c]pyran-7,2'-oxirane] core structure. Its systematic IUPAC name is
[(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-
cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-methylbutanoate.[2]
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Identifier Value

[(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-
methylbutanoyloxy)spiro[6,7a-dihydro-1H-

IUPAC Name _
cyclopentajc]pyran-7,2'-oxirane]-6-yl] 3-
methylbutanoate[2]

CAS Number 18296-44-1[3]

Molecular Formula C22H300s[2]

Molecular Weight 422.47 g/mol [3]
CC(C)CC(=0O)O[C@H]1C=C2--INVALID-LINK---

SMILES
-INVALID-LINK--OC(=0)CC(C)C

InChl Key BDIAUFOIMFAIPU-KVJIRVJIXSA-N

Physicochemical Properties

Valtrate is typically described as a yellow, oily liquid.[3] Due to its ester functionalities, it
exhibits limited solubility in water but is soluble in organic solvents such as chloroform,
methanol, and DMSO.[3]

Property Value

Physical State Oil / Yellow Liquid[3]
Boiling Point (Predicted) 525.9 £ 50.0 °C[3]
Density (Predicted) 1.22 + 0.1 g/cm3[3]

Slightly soluble in Chloroform and Methanol;

Solubility )
Soluble in DMSOJ3]

Note: Experimentally determined melting and boiling points are not readily available in the
reviewed literature. Aqueous solubility data in quantitative terms (e.g., mg/mL) is also not
specified.

Biological Activity and Signaling Pathways
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Valtrate has demonstrated a range of biological activities, including anti-cancer, anti-epileptic,

and anxiolytic effects. Its mechanisms of action involve the modulation of several key signaling
pathways.

Anti-Cancer Activity
1. PDGFRA/MEK/ERK Signaling Pathway in Glioblastoma:
In glioblastoma cells, Valtrate has been shown to inhibit proliferation and induce apoptosis by

downregulating the Platelet-Derived Growth Factor Receptor Alpha (PDGFRA). This leads to
the subsequent inhibition of the downstream MEK/ERK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Valtrate: A Technical Guide to its Chemical Structure,
Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682818#valtrate-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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